Benzo[pqr]picene
Benzo[pqr]picene
Brand Name:
Vulcanchem
CAS No.:
189-96-8
VCID:
VC21010319
InChI:
InChI=1S/C24H14/c1-2-7-19-15(4-1)10-12-20-21-13-11-17-6-3-5-16-8-9-18(14-22(19)20)24(21)23(16)17/h1-14H
SMILES:
C1=CC=C2C(=C1)C=CC3=C2C=C4C=CC5=C6C4=C3C=CC6=CC=C5
Molecular Formula:
C24H14
Molecular Weight:
302.4 g/mol
Benzo[pqr]picene
CAS No.: 189-96-8
Cat. No.: VC21010319
Molecular Formula: C24H14
Molecular Weight: 302.4 g/mol
* For research use only. Not for human or veterinary use.
![Benzo[pqr]picene - 189-96-8](/images/no_structure.jpg)
Specification
| CAS No. | 189-96-8 |
|---|---|
| Molecular Formula | C24H14 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | hexacyclo[14.6.2.02,11.05,10.013,23.020,24]tetracosa-1(23),2(11),3,5,7,9,12,14,16(24),17,19,21-dodecaene |
| Standard InChI | InChI=1S/C24H14/c1-2-7-19-15(4-1)10-12-20-21-13-11-17-6-3-5-16-8-9-18(14-22(19)20)24(21)23(16)17/h1-14H |
| Standard InChI Key | VOIIGLOUBINLKK-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C4C=CC5=C6C4=C3C=CC6=CC=C5 |
| Canonical SMILES | C1=CC=C2C(=C1)C=CC3=C2C=C4C=CC5=C6C4=C3C=CC6=CC=C5 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator